Cas no 1496266-65-9 (6-fluoro-2,4-dimethyl-2,3,4,9-tetrahydro-1H-carbazole)

• Product Name: 6-fluoro-2,4-dimethyl-2,3,4,9-tetrahydro-1H-carbazole
• CAS No: 1496266-65-9
• MF: C₁₄H₁₆FN
• MW: 217.281947135925
• CID: 6234236
• PubChem ID: 65335068
• Update Time: 2025-06-14

6-fluoro-2,4-dimethyl-2,3,4,9-tetrahydro-1H-carbazole Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2,4-dimethyl-2,3,4,9-tetrahydro-1H-carbazole
• EN300-742205
• 1496266-65-9
• AKOS014670235
• CS-0283091

• Inchi： 1S/C14H16FN/c1-8-5-9(2)14-11-7-10(15)3-4-12(11)16-13(14)6-8/h3-4,7-9,16H,5-6H2,1-2H3
• InChI Key： WJFMNBLUUNTCEF-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1=C(CC(C)CC1C)N2

Computed Properties

• Exact Mass: 217.126677677g/mol
• Monoisotopic Mass: 217.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 15.8Ų

Additional information on 6-fluoro-2,4-dimethyl-2,3,4,9-tetrahydro-1H-carbazole

Recent Advances in the Study of 6-Fluoro-2,4-dimethyl-2,3,4,9-tetrahydro-1H-carbazole (CAS: 1496266-65-9)

The compound 6-fluoro-2,4-dimethyl-2,3,4,9-tetrahydro-1H-carbazole (CAS: 1496266-65-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This tetrahydrocarbazole derivative represents a promising scaffold for drug development due to its unique structural features and potential biological activities. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, particularly in neurological disorders and cancer treatment.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for 6-fluoro-2,4-dimethyl-2,3,4,9-tetrahydro-1H-carbazole, achieving higher yields (78%) and purity (>99%) compared to previous methods. The researchers employed a novel palladium-catalyzed cyclization strategy that significantly reduced the number of synthetic steps while maintaining excellent stereochemical control. This advancement in synthesis methodology has facilitated more extensive biological evaluation of this compound and its derivatives.

Pharmacological investigations have revealed that 6-fluoro-2,4-dimethyl-2,3,4,9-tetrahydro-1H-carbazole exhibits potent and selective binding to serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. Molecular docking studies suggest that the fluorine substitution at position 6 and the dimethyl groups at positions 2 and 4 contribute to enhanced receptor binding affinity and selectivity. These findings, published in ACS Chemical Neuroscience (2024), indicate potential applications in the treatment of psychiatric disorders such as depression and schizophrenia.

In cancer research, preliminary in vitro studies have demonstrated that 6-fluoro-2,4-dimethyl-2,3,4,9-tetrahydro-1H-carbazole shows promising antiproliferative activity against several cancer cell lines, including glioblastoma and pancreatic cancer. The compound appears to induce apoptosis through modulation of the PI3K/AKT/mTOR pathway, as reported in a recent Cancer Research Communications article. Notably, the fluorinated derivative showed improved metabolic stability compared to non-fluorinated analogs, suggesting better pharmacokinetic properties for potential therapeutic use.

Structural-activity relationship (SAR) studies have been conducted to explore modifications of the core scaffold. Researchers have found that the fluorine atom at position 6 significantly influences both the compound's biological activity and its metabolic stability. The dimethyl groups at positions 2 and 4 appear to contribute to the compound's conformational rigidity, which may explain its enhanced receptor binding specificity. These insights are guiding the development of second-generation analogs with improved pharmacological profiles.

Current challenges in the development of 6-fluoro-2,4-dimethyl-2,3,4,9-tetrahydro-1H-carbazole include optimizing its blood-brain barrier penetration for CNS applications and reducing potential off-target effects. Recent pharmacokinetic studies in animal models have shown moderate oral bioavailability (approximately 45%) and a half-life of about 6 hours, suggesting that formulation improvements may be necessary for clinical translation. Several pharmaceutical companies have included this compound in their preclinical pipelines, with anticipated IND filings within the next 2-3 years.

Future research directions include expanded toxicology studies, further optimization of the chemical structure, and investigation of combination therapies. The unique properties of 6-fluoro-2,4-dimethyl-2,3,4,9-tetrahydro-1H-carbazole continue to make it a compelling subject for multidisciplinary research at the interface of chemistry, biology, and medicine.